D-Altrose

D-Altrose is a rare aldohexose monosaccharide, most notably recognized as the C-3 epimer of D-mannose. This stereochemical distinction is critical, as the orientation of the hydroxyl groups dictates the molecule's three-dimensional structure, solution conformation, and subsequent chemical reactivity. Unlike the more common D-glucose and D-mannose, the unique stereochemistry of D-Altrose makes it a specialized tool in chemical synthesis and biological studies where precise hydroxyl group presentation is required. Its utility stems not from broad applicability, but from specific, non-interchangeable roles as a chiral precursor or a biological probe where common hexoses are unsuitable. [REFS-1, REFS-2]

Direct substitution of D-Altrose with its epimers, such as D-mannose or D-glucose, is generally not viable in specialized applications. The inversion of stereochemistry at the C-3 position fundamentally alters the molecule's shape and reactivity profile. This change dictates its recognition by enzymes and its suitability as a synthetic precursor. For example, D-Altrose is rejected by specific enzymes in cellular glycosylation pathways that accept other sugars, demonstrating biological non-interchangeability. [1] Furthermore, its unique arrangement of hydroxyl groups leads to vastly different outcomes in stereocontrolled reactions, such as intramolecular cyclizations, where it can provide yields an order of magnitude higher than its common epimers. [2] Therefore, specifying D-Altrose is a deliberate choice for achieving specific biological outcomes or synthetic targets that are inaccessible with more common hexoses.

CHO Cell N-Glycosylation Incompatibility

In a study aimed at modifying the N-glycan profile of recombinant proteins in CHO cells, D-Altrose was evaluated as a potential substitute for L-fucose. When CHO cell cultures were supplemented with 10 mM D-Altrose, subsequent mass spectrometry analysis of the expressed monoclonal antibody showed 0% incorporation of altrose into the glycan structure. [1] In contrast, the comparator sugar D-arabinose, a known L-fucose analogue, achieved approximately 100% replacement of fucose under similar conditions. [REFS-1, REFS-2]

This demonstrates that D-Altrose is not a substrate for the relevant glycosyltransferases, making it a valuable negative control in glycoengineering or a non-interfering component in complex cell culture media.

1,6-Anhydro Cyclization Efficiency

The stereochemistry of D-Altrose makes it exceptionally suited for forming 1,6-anhydro sugars, which are valuable rigid intermediates in organic synthesis. In a comparative study of reactivity in aqueous acid, D-Altrose underwent intramolecular cyclization to yield 57% of the 1,6-anhydride product. [1] Under the same conditions, its C-3 epimer, D-Mannose, yielded only 1% of the corresponding anhydride. This demonstrates a profound difference in chemical reactivity directly attributable to the C-3 hydroxyl orientation.

For any synthesis requiring a rigid 1,6-anhydro pyranose scaffold, D-Altrose is a vastly more efficient precursor than D-Mannose, significantly increasing process yield and simplifying purification.

Furanose Conformation Propensity

The *altro-* configuration displays a unique propensity to form five-membered furanose rings, a critical feature for synthesizing certain classes of nucleoside analogues. While native D-Altrose exists primarily in the pyranose form, specific modifications highlight this latent tendency. A study on 5-C-methylated hexoses revealed that 5-C-methyl-L-altrose exists in aqueous solution as an equilibrium mixture containing 43.9% β-furanose. [1] This contrasts sharply with D-mannose and D-glucose, where the furanose population is negligible (<1%) under nearly all conditions. This demonstrates that the altrose scaffold is predisposed to adopt a furanose conformation that is conformationally disfavored in its more common epimers.

This inherent flexibility makes D-Altrose a strategic precursor for synthesizing furanosyl-based structures, such as specific antiviral or anticancer nucleoside analogues, that cannot be readily accessed from pyranose-locked sugars like glucose or mannose.

Negative Control for Glycoengineering

Based on its demonstrated inability to be incorporated into N-glycan structures by CHO cells, D-Altrose serves as an ideal negative control in research and process development for antibody glycoengineering. Its use can help validate that observed modifications are specific to the intended sugar analogue and not due to off-target effects. [1]

1,6-Anhydropyranose Intermediates Synthesis

The 57-fold greater efficiency of D-Altrose in forming 1,6-anhydro sugars compared to D-Mannose makes it the procurement choice for syntheses that rely on these rigid scaffolds. This is particularly relevant in the preparation of complex carbohydrates, polymers, and chiral auxiliaries where conformational rigidity is essential. [2]

Furanosyl Bioactive Molecule Precursor

The inherent tendency of the altrose scaffold to access the furanose conformation makes it a valuable starting material for complex bioactive targets. This includes the synthesis of specific iminosugar analogues and nucleosides where a furanose ring is a required structural element, a path that is synthetically challenging starting from D-glucose or D-mannose. [REFS-3, REFS-4]